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Compound of Interest

Compound Name: Glycyl-D-threonine

Cat. No.: B11750392

Essential Safety and Handling of Glycyl-D-
threonine

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensuring laboratory safety and experimental integrity.
This document provides essential, immediate safety and logistical information for the handling
of Glycyl-D-threonine, including personal protective equipment (PPE) guidelines, operational
procedures, and disposal plans.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Glycyl-D-threonine is not readily available, data
from related compounds like L-Threonine and DL-Threonine suggest that it is not classified as
a hazardous substance.[1][2][3] However, in a laboratory setting, adherence to good industrial
hygiene and safety practices is crucial.[4] The following table summarizes the recommended
PPE.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2][4]

Wear appropriate protective gloves (e.g., Nitrile

Skin Protection rubber) and clothing to prevent skin exposure.[1]

[2]4]

Under normal use conditions with adequate

ventilation, no protective equipment is typically
Respiratory Protection needed.[2][4] If dust formation is likely, a

particulate filter respirator (e.g., P1) may be

necessary.[1]

Operational Plan

A systematic approach to handling Glycyl-D-threonine from receipt to use will minimize
contamination risks and ensure the compound's stability.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the product name and CAS number (74807-44-6 for the dihydrate) on the label
match the order.[5][6]

2. Storage:
o Store the compound in a dry, cool, and well-ventilated place.[4]
o Keep the container tightly closed to prevent moisture absorption.[4]

o Recommended storage is at room temperature, ideally below 15°C in a cool and dark place.
For stock solutions, storage at -20°C (for up to one month) or -80°C (for up to six months) is
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recommended to maintain stability.[5]
3. Preparation of Solutions:
o Handle the solid powder in a manner that avoids dust formation.[1]

o Consult product-specific information for appropriate solvents. To aid dissolution, techniques
such as warming the solution to 37°C or using an ultrasonic bath may be employed.[5]

e When preparing solutions with co-solvents, ensure each solvent is fully dissolved before
adding the next.[5]

4. Handling:

e Practice good industrial hygiene.[4]

¢ Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory area.
e Wash hands thoroughly after handling.

Disposal Plan

Based on the non-hazardous nature of related threonine compounds, standard disposal
procedures for non-hazardous chemical waste can be followed.

1. Unused Product:

» Dispose of unused Glycyl-D-threonine in accordance with local, state, and federal
regulations for non-hazardous chemical waste.

e Do not dispose of down the drain unless explicitly permitted by local wastewater treatment
regulations.

2. Contaminated Materials:
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e Dispose of contaminated labware (e.g., pipette tips, tubes) and PPE (e.g., gloves) as solid
laboratory waste.

» Place contaminated materials in a suitable, closed container for disposal.

Experimental Workflow

The following diagram illustrates the key steps in the handling and workflow of Glycyl-D-
threonine.

Workflow for Handling Glycyl-D-threonine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. carlroth.com [carlroth.com]

o 2. fishersci.com [fishersci.com]

o 3. dcfinechemicals.com [dcfinechemicals.com]

e 4. fishersci.com [fishersci.com]

e 5. glpbio.com [glpbio.com]

e 6. Glycyl-D-threonine 74807-44-6 | TCI EUROPE N.V. [tcichemicals.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Glycyl-D-
threonine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11750392#personal-protective-equipment-for-
handling-glycyl-d-threonine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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